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Compound of Interest

Compound Name:
ALUMINUM

SESQUICHLOROHYDRATE

Cat. No.: B1171100 Get Quote

Essential Safety and Handling Guide for Aluminum
Sesquichlorohydrate
For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is of paramount importance. This guide provides immediate and essential

safety protocols, logistical information, and disposal plans for Aluminum
Sesquichlorohydrate, ensuring a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Aluminum Sesquichlorohydrate, the use of appropriate personal protective

equipment is critical to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Recommended Equipment Details

Eye Protection Chemical splash goggles

Should be worn at all times

when handling the substance

to protect against splashes.[1]

Hand Protection Chemically resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact.[1]

Skin Protection Protective clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact.[1]

Respiratory Protection
MSHA/NIOSH-approved

respirator

Recommended when

ventilation is inadequate or

when dust, mist, or vapors may

be generated.[1][2]

Occupational Exposure Limits
While a specific Occupational Exposure Limit (OEL) for Aluminum Sesquichlorohydrate has

not been established by all major regulatory bodies, it is recommended to adhere to the limits

for related aluminum compounds as a conservative measure.

Organization Exposure Limit (as Al)
Time-Weighted Average
(TWA)

ACGIH TLV
1 mg/m³ (for Aluminum

chloride hydroxide)
8-hour TWA[3]

NIOSH REL 2 mg/m³ 8-hour TWA[1]

Chemical and Physical Properties
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Property Value

Appearance Colorless to pale yellow crystalline powder[2]

Odor Odorless[2]

Formula Al₂Cl(OH)₅·2H₂O[2]

Molecular Weight 210.48 g/mol [2]

Stability
Stable under recommended storage

conditions[2]

Handling and Storage Protocols
Handling:

Avoid all contact with skin, eyes, and clothing.[3]

Refrain from breathing in any dust, mists, or vapors.[3]

Ensure thorough hand washing after handling the substance.[3]

Provide appropriate exhaust ventilation where dust is formed.

Storage:

Keep containers tightly closed in a dry and well-ventilated place.[2][3]

Store at temperatures below 60 °C.[3]

Store away from incompatible materials such as alkalis and oxidizing agents.[2] Contact with

certain metals like aluminum, zinc, and tin may release hydrogen gas.[3]

Disposal Plan
Waste Disposal:

Dispose of waste and unused product in accordance with all federal, state, and local

regulations.[3]
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Do not allow the chemical or its container to contaminate ponds, waterways, or ditches.[3]

Container Disposal:

Empty containers should be transported to an approved waste handling site for recycling or

disposal.[3]

Emergency Procedures
Spills:

Keep personnel away from the spill area.

Use personal protective equipment.

Prevent further leakage or spillage if it is safe to do so.

Mechanically take up the spilled material and place it in appropriate containers for disposal.

Avoid creating a powder cloud.

Thoroughly clean the contaminated surface.

Prevent the product from entering drains.

First Aid:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. If eye irritation persists, consult a specialist.[3]

Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation appears,

consult a physician.[3]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention

immediately if symptoms occur.[3]

Ingestion: If swallowed, seek medical advice immediately and show the safety data sheet or

label. Do not induce vomiting without medical advice.[3]
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Personal Protective Equipment Workflow for Handling Aluminum Sesquichlorohydrate
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Caption: PPE decision workflow for handling Aluminum Sesquichlorohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling ALUMINUM
SESQUICHLOROHYDRATE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171100#personal-protective-equipment-for-
handling-aluminum-sesquichlorohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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